N-[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]cyclopropanesulfonamide

• IUPAC Name: N-[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C13H20N4O2S2/c18-21(19,11-3-4-11)16-10-5-7-17(8-6-10)13-15-14-12(20-13)9-1-2-9/h9-11,16H,1-8H2
• InChI Key: GWMVKRQZRYTWCS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(S2)N3CCC(CC3)NS(=O)(=O)C4CC4
• Molecular Formula: C13H20N4O2S2
• Molecular Weight: 328.5 g/mol

Description

“N-[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]cyclopropanesulfonamide” is a chemical compound that belongs to the class of 1,3,4-thiadiazoles. It is known for its potential biological activities.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The yield of the synthesis process is usually around 88%.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide detailed information about the hydrogen and carbon atoms in the molecule, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the melting point can be determined using a melting point apparatus. The IR, 1H NMR, and 13C NMR spectra can provide information about the functional groups and the structure of the molecule.

Future Directions

The future directions for the research on this compound could involve exploring its potential biological activities further. Given the wide range of biological activities exhibited by 1,3,4-thiadiazoles, this compound could be a promising candidate for drug development.